Cas no 90924-81-5 ( )

• Product Name: &nbsp
• CAS No: 90924-81-5
• MF: C₁₀H₁₄N₆
• MW: 218.258360385895
• CID: 995210
• PubChem ID: 350873
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 4-N,4-N,8-N,8-N-tetramethylpyrimido[5,4-d]pyrimidine-4,8-diamine
• NSC516422
• 90924-81-5
• NSC-516422
• DTXSID60325721
•  

• Inchi： 1S/C10H14N6/c1-15(2)9-7-8(12-5-13-9)10(16(3)4)14-6-11-7/h5-6H,1-4H3
• InChI Key： VVTWTORETLAHIJ-UHFFFAOYSA-N
• SMILES： N(C)(C)C1C2C(=C(N=CN=2)N(C)C)N=CN=1

Computed Properties

• Exact Mass: 218.128
• Monoisotopic Mass: 218.128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.265
• Boiling Point: 325.7°C at 760 mmHg
• Flash Point: 150.8°C
• Refractive Index: 1.679